Cas no 121594-49-8 (2,5-dibromo-3,6-dimethyl-pyrazine)

2,5-Dibromo-3,6-dimethyl-pyrazine is a brominated pyrazine derivative characterized by its high purity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of bromine atoms at the 2 and 5 positions, along with methyl groups at the 3 and 6 positions, enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. Its well-defined structure and consistent performance make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The compound is typically supplied with rigorous quality control to ensure reproducibility in research and industrial processes.

2,5-dibromo-3,6-dimethyl-pyrazine structure

121594-49-8 structure

Product Name:2,5-dibromo-3,6-dimethyl-pyrazine

CAS No:121594-49-8

MF:C₆H₆Br₂N₂

MW:265.933239459991

MDL:MFCD11706985

CID:1216712

PubChem ID:14848283

Update Time:2025-05-26

2,5-dibromo-3,6-dimethyl-pyrazine Chemical and Physical Properties

Names and Identifiers

- 2,5-dibromo-3,6-dimethyl-pyrazine
- 2,5-Dibromo-3,6-dimethylpyrazine
- pyrazine, 2,5-dibromo-3,6-dimethyl-
- LogP
- 121594-49-8
- DB-061937
- DTXSID50564662
- MFCD11706985
- SY290902
- SCHEMBL1173994
- MDL： MFCD11706985
- Inchi： 1S/C6H6Br2N2/c1-3-5(7)10-4(2)6(8)9-3/h1-2H3
- InChI Key： FSIFCRKBMPJZKD-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NC(=C(C)N=1)Br

Computed Properties

Exact Mass: 263.88978
Monoisotopic Mass: 263.88977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

2,5-dibromo-3,6-dimethyl-pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1198252-1g	2,5-Dibromo-3,6-dimethylpyrazine	121594-49-8	95%	1g	$1375	2024-07-19
eNovation Chemicals LLC	Y1198252-1g	2,5-Dibromo-3,6-dimethylpyrazine	121594-49-8	95%	1g	$1375	2025-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1950480-1g	2,5-Dibromo-3,6-dimethylpyrazine	121594-49-8	98%	1g	￥20719.00	2024-08-09
eNovation Chemicals LLC	Y1198252-1g	2,5-Dibromo-3,6-dimethylpyrazine	121594-49-8	95%	1g	$1375	2025-02-20